Cas no 1520782-48-2 (1-{1H-pyrrolo2,3-bpyridin-3-yl}cyclopentane-1-carboxylic acid)

1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopentane-1-carboxylic acid is a heterocyclic compound featuring a fused pyrrolopyridine core linked to a cyclopentane carboxylic acid moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The pyrrolopyridine scaffold is known for its bioisosteric potential, often enhancing binding affinity and metabolic stability in drug design. The cyclopentane carboxylic acid group further contributes to structural rigidity, improving selectivity in target interactions. This compound is particularly useful in the synthesis of kinase inhibitors and other biologically active molecules. Its well-defined stereochemistry and synthetic versatility make it a preferred choice for medicinal chemistry applications requiring precise molecular modifications.
1-{1H-pyrrolo2,3-bpyridin-3-yl}cyclopentane-1-carboxylic acid structure
1520782-48-2 structure
Product Name:1-{1H-pyrrolo2,3-bpyridin-3-yl}cyclopentane-1-carboxylic acid
CAS No:1520782-48-2
MF:C13H14N2O2
MW:230.262463092804
CID:5989818
PubChem ID:96802920
Update Time:2025-06-12

1-{1H-pyrrolo2,3-bpyridin-3-yl}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-{1H-pyrrolo2,3-bpyridin-3-yl}cyclopentane-1-carboxylic acid
    • EN300-1762112
    • 1520782-48-2
    • 1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopentane-1-carboxylic acid
    • Inchi: 1S/C13H14N2O2/c16-12(17)13(5-1-2-6-13)10-8-15-11-9(10)4-3-7-14-11/h3-4,7-8H,1-2,5-6H2,(H,14,15)(H,16,17)
    • InChI Key: UNYOGKUHKGUNBN-UHFFFAOYSA-N
    • SMILES: OC(C1(C2=CNC3C2=CC=CN=3)CCCC1)=O

Computed Properties

  • Exact Mass: 230.105527694g/mol
  • Monoisotopic Mass: 230.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 66Ų

1-{1H-pyrrolo2,3-bpyridin-3-yl}cyclopentane-1-carboxylic acid Pricemore >>

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Additional information on 1-{1H-pyrrolo2,3-bpyridin-3-yl}cyclopentane-1-carboxylic acid

Comprehensive Overview of 1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopentane-1-carboxylic acid (CAS No. 1520782-48-2)

The compound 1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopentane-1-carboxylic acid (CAS No. 1520782-48-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique pyrrolopyridine core and cyclopentane carboxylic acid moiety, is a subject of intense study due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor scaffold, a property that makes it valuable in targeting various disease pathways.

In recent years, the demand for small molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. The 1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopentane-1-carboxylic acid structure aligns well with this trend, as its modular design allows for derivatization to enhance bioavailability and target specificity. This adaptability has made it a focal point in the development of novel therapeutics for conditions such as inflammatory diseases and oncology, areas where kinase modulation is critical.

The synthesis of CAS No. 1520782-48-2 involves multi-step organic transformations, often starting from commercially available pyrrolopyridine precursors. Key steps include cyclopentane ring formation and carboxylic acid functionalization, which require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring compliance with stringent regulatory standards for pharmaceutical intermediates.

From a structure-activity relationship (SAR) perspective, the 1H-pyrrolo[2,3-b]pyridin-3-yl group is instrumental in facilitating interactions with ATP-binding sites of kinases. Meanwhile, the cyclopentane-1-carboxylic acid moiety contributes to solubility and metabolic stability, addressing common challenges in drug design. These features have led to its incorporation into several preclinical candidates, with ongoing studies exploring its efficacy in immune modulation and signal transduction inhibition.

Beyond its pharmaceutical potential, 1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopentane-1-carboxylic acid is also a valuable tool in chemical biology. Its fluorescent properties, derived from the pyrrolopyridine core, enable its use as a probe for studying enzyme kinetics and cellular localization. This dual functionality—therapeutic and diagnostic—positions it as a versatile asset in both academia and industry.

As the scientific community continues to explore kinase-targeted therapies, compounds like CAS No. 1520782-48-2 are likely to play a pivotal role. Its compatibility with high-throughput screening platforms and fragment-based drug design methodologies further enhances its appeal. Future research may focus on optimizing its pharmacokinetic profile or expanding its application to neurodegenerative diseases, another hot topic in contemporary biomedicine.

In summary, 1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclopentane-1-carboxylic acid represents a convergence of innovative chemistry and therapeutic potential. Its CAS No. 1520782-48-2 designation underscores its uniqueness, while its structural features align with current trends in drug discovery and molecular imaging. For researchers and manufacturers alike, this compound offers a promising avenue for advancing both science and patient care.

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